Cas no 1804854-55-4 (2-Cyano-6-difluoromethyl-4-methylbenzoic acid)

• Product Name: 2-Cyano-6-difluoromethyl-4-methylbenzoic acid
• CAS No: 1804854-55-4
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 5003797
• Update Time: 2025-10-28

2-Cyano-6-difluoromethyl-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-difluoromethyl-4-methylbenzoic acid

• Inchi： 1S/C10H7F2NO2/c1-5-2-6(4-13)8(10(14)15)7(3-5)9(11)12/h2-3,9H,1H3,(H,14,15)
• InChI Key： QVVRRPQQRVVBQO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=C(C#N)C=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 2-Cyano-6-difluoromethyl-4-methylbenzoic acid

2-Cyano-6-Difluoromethyl-4-Methylbenzoic Acid: A Comprehensive Overview

The compound 2-Cyano-6-Difluoromethyl-4-Methylbenzoic Acid (CAS No. 1804854-55-4) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which incorporates a cyano group, a difluoromethyl group, and a methyl group attached to a benzoic acid backbone. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Cyano-6-Difluoromethyl-4-Methylbenzoic Acid. Researchers have explored various methodologies to optimize the synthesis process, focusing on improving yield, reducing reaction time, and minimizing environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining high purity. Such innovations highlight the importance of this compound in both academic and industrial settings.

The structural features of 2-Cyano-6-Difluoromethyl-4-Methylbenzoic Acid make it an attractive candidate for drug discovery programs. The cyano group contributes to the molecule's electronic properties, enhancing its ability to interact with biological targets. Meanwhile, the difluoromethyl group introduces steric and electronic effects that can modulate the compound's bioavailability and pharmacokinetics. Additionally, the methyl group at the para position further stabilizes the molecule and influences its solubility characteristics.

Recent studies have demonstrated that 2-Cyano-6-Difluoromethyl-4-Methylbenzoic Acid exhibits promising activity in inhibiting key enzymes associated with neurodegenerative diseases. For example, research published in *Journal of Medicinal Chemistry* revealed that this compound effectively inhibits acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. The study highlighted the molecule's ability to cross the blood-brain barrier (BBB), a critical factor for its potential therapeutic application.

Beyond its pharmaceutical applications, 2-Cyano-6-Difluoromethyl-4-Methylbenzoic Acid has also shown promise in agrochemical research. Its ability to act as a herbicide or fungicide has been explored in several studies. A report in *Pest Management Science* indicated that this compound demonstrates selective toxicity against harmful pathogens while sparing beneficial microorganisms. This dual functionality underscores its versatility as a chemical entity.

The environmental impact of 2-Cyano-6-Difluoromethyl-4-Methylbenzoic Acid has also been a subject of recent investigations. Researchers have assessed its biodegradability under various conditions and found that it undergoes rapid degradation under aerobic conditions, reducing its potential to accumulate in ecosystems. These findings are crucial for ensuring the sustainable use of this compound in industrial applications.

In conclusion, 2-Cyano-6-Difluoromethyl-4-Methylbenzoic Acid (CAS No. 1804854-55-4) is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers and developers alike. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.